Cas no 496869-70-6 (3-Pyridinecarbonitrile,2-[(1R)-3-amino-1-(5-isoxazolyl)propoxy]-6-(trifluoromethyl)-,ethanedioate)

• Product Name: 3-Pyridinecarbonitrile,2-[(1R)-3-amino-1-(5-isoxazolyl)propoxy]-6-(trifluoromethyl)-,ethanedioate
• CAS No: 496869-70-6
• MF: C₁₅H₁₃F₃N₄O₆
• MW: 402.282133817673
• CID: 1529341
• Update Time: 2024-08-24

3-Pyridinecarbonitrile,2-[(1R)-3-amino-1-(5-isoxazolyl)propoxy]-6-(trifluoromethyl)-,ethanedioate Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile,2-[(1R)-3-amino-1-(5-isoxazolyl)propoxy]-6-(trifluoromethyl)-,ethanedioate
• 3-Pyridinecarbonitrile, 2-[(1R)-3-amino-1-(5-isoxazolyl)propoxy]-6-(trifluoromethyl)-, ethanedioate (1:)

• Inchi： 1S/C13H11F3N4O2.C2H2O4/c14-13(15,16)11-2-1-8(7-18)12(20-11)21-9(3-5-17)10-4-6-19-22-10;3-1(4)2(5)6/h1-2,4,6,9H,3,5,17H2;(H,3,4)(H,5,6)/t9-;/m1./s1
• InChI Key： UTNAGBHMGVWHTR-SBSPUUFOSA-N
• SMILES： C(=O)(O)C(=O)O.O(C1N=C(C(F)(F)F)C=CC=1C#N)[C@@H](C1ON=CC=1)CCN

Computed Properties

• Exact Mass: 402.07879

Experimental Properties

• PSA: 172.56